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Compound of Interest

Compound Name: BDP TMR azide

Cat. No.: B13714336

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility, handling,
and core applications of BDP TMR azide, a fluorescent probe widely utilized in bioorthogonal
chemistry. The information is tailored for professionals in research, drug development, and
other scientific fields who employ fluorescent labeling techniques.

Core Properties of BDP TMR Azide

BDP TMR azide is a borondipyrromethene-based fluorophore characterized by its bright
fluorescence, high quantum yield, and photostability. Its spectral properties are similar to
tetramethylrhodamine (TAMRA), making it compatible with existing equipment and protocols for
this channel. The azide functional group allows for its specific conjugation to alkyne-modified
molecules via copper-catalyzed or strain-promoted click chemistry.

Solubility Characteristics

While precise quantitative solubility values are not widely published, BDP TMR azide is
consistently reported to have good solubility in a range of common organic solvents.
Information on its agueous solubility indicates it is generally hydrophobic, though its conjugates
with biomolecules are often water-soluble.

Table 1: Qualitative Solubility of BDP TMR Azide
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. Solubility o
Solvent Class Specific Solvents Citation(s)
Assessment

Dimethylformamide

Aprotic Polar Solvents Good [1]
(DMF)

Dimethyl sulfoxide
Good [1]

(DMSO)

Alcohols General Alcohols Good [1]

Experimental Protocols
Reconstitution of BDP TMR Azide

The following protocol outlines the recommended procedure for preparing a stock solution of
BDP TMR azide. DMSO is the most commonly recommended solvent for creating a
concentrated stock solution.

Materials:

BDP TMR azide solid

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Microcentrifuge
Procedure:

o Equilibration: Allow the vial of BDP TMR azide to warm to room temperature before opening
to prevent moisture condensation.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the
desired concentration. A commonly used concentration for a stock solution is 10 mM.[2]
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¢ Dissolution: Vortex the vial for several minutes to dissolve the solid.

« Enhanced Dissolution (Optional): For achieving higher solubility or if dissolution is slow,
gently warm the tube to 37°C and sonicate in an ultrasonic bath for a short period.[3]

 Clarification: Centrifuge the solution briefly to pellet any undissolved particulates.

o Storage: Store the stock solution at -20°C, protected from light. For long-term storage,
desiccate the solid compound and the stock solution.

Copper-Catalyzed Click Chemistry (CUAAC) Labeling

BDP TMR azide is primarily used for labeling alkyne-containing molecules via the Copper(l)-
catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. The following is a general workflow for
this process.

Experimental Workflow for CUAAC Labeling
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Reagent Preparation

Reaction

Purification
Prepare Stock Solutions:

- BDP TMR Azide in DMSO Combine:
- Alkyne-modified molecule - Alkyne-molecule Initiate Reaction: Incubate at Room Temperature Purify Labeled Conjugate
- Copper(ll) Sulfate - BDP TMR Azide Add Reducing Agent

(30-60 min) (e.g., Chromatography, Precipitation)
- Reducing Agent (e.g., Sodium Ascorbate) - Copper(ll) Sulfate + Ligand
- Ligand (e.g., THPTA/TBTA)

Biological System Modification

Introduce Alkyne Group into
Target Biomolecule

Fluorescerjt Labeling

Perform Click Chemistry with

BDP TMR Azide

stream Analysis

Fluorescence Imaging Quantification and

(e.g., Microscopy, Flow Cytometry) Localization Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BDP TMR Azide: A Technical Guide to Solubility,
Handling, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13714336#bdp-tmr-azide-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://file.glpbio.com/quotepdf/product.php?token=2e0D4jIUfWV8p0VrTMmHOSCp6LzxqwKk6MfUq_zL8NHeiuhXQanmiyzkLma-fWKThvC2k33c_w-6aYLTOviL4vn7Mrn9kwszrp4g69nS2Np7vBns_pbypv8a90i0daci97Kyrb-XCYzuj
https://www.benchchem.com/product/b13714336#bdp-tmr-azide-solubility
https://www.benchchem.com/product/b13714336#bdp-tmr-azide-solubility
https://www.benchchem.com/product/b13714336#bdp-tmr-azide-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13714336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13714336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

